Cas no 179113-89-4 (3,5-difluorobenzophenone)

3,5-difluorobenzophenone Properties

Names and Identifiers

• 3,5-difluorobenzophenone
• (3,5-difluorophenyl)-phenylmethanone
• (3,5-Difluorophenyl)(phenyl)methanone
• 3,5-difluorophenyl phenyl ketone
• fr cf evr
• 3,5-Difluorobenzophenone97%
• 3,5-Difluorobenzophenone 97%
• 3,5-DIFLUOROBENZOPHENONE, 98+%
• MFCD00061140
• SCHEMBL2012795
• FT-0614597
• AKOS009157607
• A812428
• (3,5-Difluorophenyl)(phenyl)methanone #
• CS-0186057
• Methanone, (3,5-difluorophenyl)phenyl-
• F20976
• PS-7905
• 3,5-Difluorobenzophenone
• DTXSID20341043
• 179113-89-4
• SY227742
• DTXCID40292124
• (3,5-Difluorophenyl)-phenyl-methanone
• +Expand

• MDL： MFCD00061140
• InChIKey： PNRLNUIMFIMZLI-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8F2O/c14-11-6-10(7-12(15)8-11)13(16)9-4-2-1-3-5-9/h1-8H
• SMILES： C1=CC=C(C=C1)C(=O)C2=CC(=CC(=C2)F)F
• BRN： 7919206

Computed Properties

• Exact Mass: 218.05400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 218.054
• Heavy Atom Count: 16
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 3.19580
• PSA: 17.07000
• Refractive Index: 1.549
• Boiling Point: 117°C 5mm
• Melting Point: 57-59°C
• Flash Point: 116-118°C/5mm
• Color/Form: White crystalline powder
• Solubility: Insoluble in water
• Density: 1.239

3,5-difluorobenzophenone Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

3,5-difluorobenzophenone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%